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Compound of Interest

Compound Name: PF-06815345

Cat. No.: B608931

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of PF-06815345, ensuring laboratory safety and
procedural integrity.

This document provides critical safety and logistical information for the handling of PF-
06815345, a compound identified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Adherence to these protocols is essential for minimizing exposure risks
and ensuring a safe laboratory environment.

Hazard Identification and Classification
PF-06815345 is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life, with long-lasting
effects.[1]

Personal Protective Equipment (PPE)

A conservative approach to PPE is crucial when handling compounds with notable hazard
classifications. The following table summarizes the recommended PPE for various laboratory
operations involving PF-06815345.
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Recommended Personal Protective

Operation ]
Equipment (PPE)

- Primary: Chemical-resistant gloves (nitrile or
neoprene), disposable lab coat or gown, safety
) o ) ) goggles. - Secondary (if significant dust
Handling Powder (weighing, aliquoting) o ) ) ]
generation is possible): A full-face respirator with
P100 (or equivalent) particulate filters should be

used.[2]

- Primary: Work within a fume hood. -
) ) Secondary: Chemical-resistant gloves (nitrile or
Preparing Solutions )
neoprene), lab coat, and safety glasses with

side shields or safety goggles.[2][3]

- Primary: Lab coat and safety glasses with side

shields. - Secondary: Appropriate street clothing
General Laboratory Work

(long pants, closed-toe shoes) should be worn

under the lab coat.[2]

Operational Plan: Step-by-Step Guidance

A designated controlled area, such as a chemical fume hood, should be established for all work
involving PF-06815345 to contain potential contamination.[2]

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the compound name, hazard
pictograms, and date of receipt.

o Storage: Store PF-06815345 in a tightly sealed, airtight container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong acids, alkalis, and oxidizing
agents.[1] Recommended storage temperatures are -20°C for the powder form and -80°C
when in solvent.

Handling and Solution Preparation
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» Weighing: All manipulations of the powdered compound should be performed within a fume
hood or a powder-containment balance enclosure to minimize inhalation exposure.[2][4] Use
disposable weighing boats and spatulas to prevent cross-contamination.[2][5]

o Solution Preparation: Prepare all solutions within a chemical fume hood.[2] Slowly add the
solid compound to the solvent to avoid splashing.

o Labeling: Clearly label all containers with the compound name, concentration, solvent, and
date of preparation.[2]

Experimental Workflow

The following diagram illustrates a standard workflow for handling PF-06815345, emphasizing
key safety checkpoints.

eeeeeeeeeeeeeee

Click to download full resolution via product page
Experimental workflow for handling PF-06815345.

Disposal Plan

All waste generated from the handling of PF-06815345 must be treated as hazardous waste
due to its toxicity to aquatic life.[1][2]
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Waste Type Disposal Procedure

Collect all contaminated solid waste, including
) used gloves, weighing boats, and paper towels,
Solid Waste ) )
in a designated, clearly labeled hazardous

waste container.[2]

Collect all liquid waste containing PF-06815345
in a designated, clearly labeled hazardous

Liquid Waste waste container. Do not mix with other waste
streams unless compatibility has been

confirmed.[2] Never pour down the drain.[6]

Dispose of any contaminated sharps, such as
Sharps needles or razor blades, in a designated sharps

container.[2]

Arrange for the disposal of all hazardous waste through your institution's environmental health
and safety (EHS) office.[2]

Hierarchy of Safety Controls

To ensure maximum safety, a multi-layered approach to hazard control should be implemented.
The following diagram illustrates the hierarchy of controls, from most to least effective.

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)

Click to download full resolution via product page

Hierarchy of controls for laboratory safety.

By implementing these comprehensive safety and handling protocols, researchers can
effectively mitigate the risks associated with PF-06815345 and maintain a secure and
productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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